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In tomato, SlRCM1 (Reduced Chlorophyll Mutant 1) is a gene encoding a chloroplast-targeted

metalloendopeptidase crucial for chlorophyll synthesis and chloroplast development [1].

Experimental Data and Phenotype of the rcm1 Mutant

The rcm1 mutant was isolated from an ethylmethanesulfonate (EMS) mutagenized population. The table

below summarizes the key phenotypic differences compared to the wild type (Ligeer 87-5) [1].

Trait Wild Type rcm1 Mutant

Fruit Color (MG/BR
stage)

Normal green Yellowish, significantly less

chlorophyll

Chloroplast Structure Normal thylakoid membranes Collapsed thylakoid membranes;

smaller chloroplasts

Chlorophyll Content Normal Significantly reduced at MG, BR, and

YR stages

Carotenoid Content Normal Significantly reduced at all stages

tested

Leaf Chlorophyll Normal Significantly reduced
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Trait Wild Type rcm1 Mutant

Photosynthetic
Efficiency

Normal maximum photochemical
efficiency (Fv/Fm)

Significantly decreased (Fv/Fm)

Fruit Ripening Normal Delayed by approximately 6 days

Key Experimental Protocols

The molecular mechanisms were uncovered through several key experiments [1]:

Mutant Isolation & Mapping: The rcm1 mutant was identified from an EMS-mutagenized
population. The causal gene was pinpointed using MutMap, a method that pools and sequences the

genomes of mutant individuals to identify SNPs linked to the phenotype.
Gene Identification: MutMap revealed that Solyc08g005010 was the gene underlying the mutant

phenotype. A single-nucleotide substitution (T → A) in its second exon causes a premature stop
codon.

Functional Validation:
Allelic Test: The yellowish phenotype of a known lutescent1 (l1) mutant was restored by

introducing the wild-type allele of SlRCM1, proving they are the same gene.
CRISPR/Cas9 Knockout: Knocking out SlRCM1 in a wild-type background recapitulated the

l1 mutant's yellowish fruit phenotype.

The following diagram illustrates the experimental workflow and the role of SlRCM1 in chloroplast

development.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8166902/
https://www.smolecule.com/products/s541129?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


EMS Mutagenesis

Isolation of rcm1 mutant
(Yellowish fruits)

BSA-seq & MutMap

Causal Gene Identified:
Solyc08g005010 (SlRCM1)

Complementation Test
(Restores wild-type phenotype in l1 mutant)

CRISPR/Cas9 Knockout
(Replicates mutant phenotype)

Gene Function:
Chloroplast-targeted

metalloendopeptidase

Click to download full resolution via product page

RCM-1 in Cancer Research: A FOXM1 Inhibitor

In a cancer context, RCM-1 (Robert Costa Memorial drug-1) is a small-molecule inhibitor of the FOXM1

transcription factor, which is often overexpressed in tumors [2].
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Experimental Evidence of Anti-Tumor Effects

Studies have focused on the compound's efficacy rather than a direct mutant-vs-wild type transcriptome

comparison. The table below summarizes key findings from in vitro and in vivo models [2].

Assay/Model Experimental Finding

Cell Proliferation RCM-1 treatment increased cell cycle duration and reduced the growth of tumor
cell colonies.

FOXM1
Localization

Confocal imaging showed RCM-1 inhibits FOXM1 nuclear localization.

In Vivo Tumor
Growth

RCM-1 treatment inhibited growth in mouse models of rhabdomyosarcoma,
melanoma, and human lung adenocarcinoma.

Tumor Biology RCM-1 decreased FOXM1 protein in tumors, reduced tumor cell proliferation, and
increased apoptosis.

Mechanism RCM-1 decreases β-catenin protein levels and nuclear localization, and inhibits its
interaction with FOXM1.

Key Experimental Protocols

The anti-tumor activity was characterized using standard cancer biology techniques [2]:

Cell Viability & Proliferation: Assessed using growth curve analysis, EdU/BrdU incorporation

assays, and colony formation assays.
Live-Cell Imaging: Phase-contrast microscopy was used to measure mitotic and cell cycle duration.

Molecular Analysis:
Immunofluorescence & Confocal Imaging: Used to detect changes in protein localization

(e.g., FOXM1, β-catenin).
Western Blot & Co-immunoprecipitation (co-IP): Used to measure protein levels and protein-

protein interactions.
Animal Models: Tumor-bearing mice were treated with RCM-1 (20 mg/kg, intraperitoneally)

and tumor volume was measured.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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